
CAY10580 prostaglandin E2 analog information.

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: CAY10580

Cat. No.: B593249 Get Quote

An In-depth Technical Guide to CAY10580: A Potent and Selective Prostaglandin E2 Analog

CAY10580 is a synthetic analog of prostaglandin E2 (PGE2) that acts as a potent and selective

agonist for the prostaglandin E receptor 4 (EP4).[1][2] This technical guide provides a

comprehensive overview of CAY10580, including its chemical properties, mechanism of action,

biological effects, and relevant experimental protocols for researchers, scientists, and drug

development professionals.

Chemical and Physical Properties
CAY10580, also known as 2-(3-hydroxyoctyl)-5-oxo-1-pyrrolidineheptanoic acid, is an 8-aza-9-

oxo-15-hydroxy saturated analog of PGE2.[1][3] Its chemical structure and properties are

summarized in the table below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b593249?utm_src=pdf-interest
https://www.benchchem.com/product/b593249?utm_src=pdf-body
https://www.benchchem.com/product/b593249?utm_src=pdf-body
https://www.medchemexpress.com/cay10580.html
https://www.medchemexpress.com/cay10580.html?locale=es-ES
https://www.benchchem.com/product/b593249?utm_src=pdf-body
https://www.benchchem.com/product/b593249?utm_src=pdf-body
https://www.medchemexpress.com/cay10580.html
https://cdn.caymanchem.com/cdn/insert/16835.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b593249?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

CAS Number 64054-40-6 [1]

Molecular Formula C19H35NO4 [1]

Molecular Weight 341.5 g/mol [1]

Purity ≥96% [1][4]

Formulation A solution in ethanol [1][4]

Storage -20°C [4]

Stability ≥2 years at -20°C [4]

Solubility

DMSO: ~10 mg/mL, Dimethyl

formamide: ~10 mg/mL, PBS

(pH 7.2): ~2.5 mg/mL

[4]

Mechanism of Action and Signaling Pathway
CAY10580 exerts its biological effects through the selective activation of the EP4 receptor, a

Gs protein-coupled receptor (GPCR).[1][2] Upon binding of CAY10580, the EP4 receptor

undergoes a conformational change, leading to the activation of adenylyl cyclase. This enzyme

then catalyzes the conversion of ATP to cyclic adenosine monophosphate (cAMP), a key

second messenger. The elevation of intracellular cAMP levels activates protein kinase A (PKA),

which in turn phosphorylates various downstream targets, leading to diverse cellular

responses.

Cell Membrane Cytoplasm

CAY10580 EP4 Receptor
(GPCR)

 Binds
Gs Protein

 Activates Adenylyl
Cyclase ATP cAMP

 Activates  Converts Protein Kinase A
(PKA)

 Activates
CREB

 Phosphorylates Cellular Response
(e.g., Gene Transcription,
Reduced Inflammation)

 Modulates

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.medchemexpress.com/cay10580.html
https://www.medchemexpress.com/cay10580.html
https://www.medchemexpress.com/cay10580.html
https://www.medchemexpress.com/cay10580.html
https://cdn.caymanchem.com/cdn/insert/600350.pdf
https://www.medchemexpress.com/cay10580.html
https://cdn.caymanchem.com/cdn/insert/600350.pdf
https://cdn.caymanchem.com/cdn/insert/600350.pdf
https://cdn.caymanchem.com/cdn/insert/600350.pdf
https://cdn.caymanchem.com/cdn/insert/600350.pdf
https://www.benchchem.com/product/b593249?utm_src=pdf-body
https://www.medchemexpress.com/cay10580.html
https://www.medchemexpress.com/cay10580.html?locale=es-ES
https://www.benchchem.com/product/b593249?utm_src=pdf-body
https://www.benchchem.com/product/b593249?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b593249?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 1: CAY10580-induced EP4 receptor signaling pathway.

Receptor Binding Affinity
CAY10580 exhibits high selectivity for the EP4 receptor over other prostanoid receptors. The

binding affinities (Ki) are summarized below.

Receptor Ki (nM) Reference

EP4 35 [1][2]

EP1 3,000 [1]

EP2 2,000 [1]

EP3 >3,000 [1]

Biological Activities and Quantitative Data
Stimulation of cAMP Formation
As a direct consequence of EP4 receptor activation, CAY10580 stimulates the production of

cAMP. In excised mouse ovaries, CAY10580 has been shown to increase cAMP formation.[1]

Anti-Hypercholesterolemic Effects
In vivo studies have demonstrated the potential of CAY10580 in managing

hypercholesterolemia.

Animal Model Treatment Duration Key Findings Reference

High-fat diet-fed

mice

200 µg/kg

CAY10580,

intraperitoneal

injection

Daily for 3 weeks

Prevented diet-

induced

hypercholesterol

emia, enhanced

bile acid

synthesis and

fecal excretion.

[5]
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Anti-Inflammatory Properties
CAY10580 has been shown to possess anti-inflammatory effects by attenuating the production

of pro-inflammatory chemokines.

System Treatment Effect Reference

Mouse adipose tissue

explants
CAY10580

Attenuated

lipopolysaccharide

(LPS)-induced mRNA

and protein

expression of

chemokines.

[6]

Experimental Protocols
cAMP Formation Assay
This protocol provides a general workflow for measuring CAY10580-induced cAMP production

in a cell-based assay.
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Start: Seed cells expressing
EP4 receptor in a 96-well plate

Incubate cells to allow attachment

Starve cells in serum-free medium

Treat cells with various
concentrations of CAY10580

Incubate for a defined period
(e.g., 30 minutes)

Lyse cells to release intracellular cAMP

Measure cAMP levels using a
competitive immunoassay (e.g., HTRF, ELISA)

End: Analyze data to determine
EC50 of CAY10580
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Figure 2: General workflow for a cAMP formation assay.

Detailed Methodology:
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Cell Culture: Culture cells endogenously or recombinantly expressing the EP4 receptor (e.g.,

HEK293-EP4 cells) in appropriate growth medium.

Cell Seeding: Seed the cells into a 96-well plate at a predetermined density and allow them

to adhere overnight.

Cell Starvation: The following day, replace the growth medium with a serum-free medium

and incubate for a period to reduce basal cAMP levels.

Compound Treatment: Prepare serial dilutions of CAY10580 in a stimulation buffer

containing a phosphodiesterase inhibitor (e.g., IBMX) to prevent cAMP degradation. Add the

diluted CAY10580 to the respective wells.

Incubation: Incubate the plate at 37°C for a specified time (e.g., 30 minutes) to allow for

cAMP production.

Cell Lysis and cAMP Measurement: Lyse the cells using the lysis buffer provided with a

commercially available cAMP assay kit (e.g., HTRF®, LANCE®, or ELISA-based kits).

Data Analysis: Measure the signal according to the kit manufacturer's instructions and

calculate the concentration of cAMP produced. Plot a dose-response curve and determine

the EC50 value for CAY10580.

In Vivo Hypercholesterolemia Study
This protocol outlines a general procedure for evaluating the anti-hypercholesterolemic effects

of CAY10580 in a mouse model.

Detailed Methodology:

Animal Model: Use a suitable mouse model for diet-induced hypercholesterolemia, such as

C57BL/6J mice.

Acclimatization and Diet: Acclimatize the mice for at least one week, providing standard

chow and water ad libitum. Following acclimatization, switch the diet to a high-fat diet to

induce hypercholesterolemia.
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Grouping and Treatment: Randomly assign the mice to different treatment groups: a vehicle

control group and a CAY10580 treatment group.

Drug Administration: Administer CAY10580 or the vehicle control via the desired route (e.g.,

intraperitoneal injection) at a specified dose (e.g., 200 µg/kg) and frequency (e.g., daily) for

the duration of the study (e.g., 3 weeks).

Sample Collection: At the end of the treatment period, collect blood samples for lipid analysis

and fecal samples for bile acid analysis.

Biochemical Analysis: Measure plasma levels of total cholesterol, LDL-cholesterol, HDL-

cholesterol, and triglycerides using standard enzymatic assays. Quantify fecal bile acid

excretion using appropriate methods such as gas chromatography-mass spectrometry (GC-

MS).

Data Analysis: Analyze the data using appropriate statistical methods (e.g., t-test or ANOVA)

to determine the significance of the differences between the treatment and control groups.

Conclusion
CAY10580 is a valuable research tool for investigating the physiological and pathophysiological

roles of the EP4 receptor. Its high potency and selectivity make it a suitable candidate for

studying the therapeutic potential of targeting the EP4 signaling pathway in various diseases,

including hypercholesterolemia and inflammatory conditions. This guide provides essential

technical information to aid researchers in designing and conducting experiments with

CAY10580.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. medchemexpress.com [medchemexpress.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b593249?utm_src=pdf-body
https://www.benchchem.com/product/b593249?utm_src=pdf-body
https://www.benchchem.com/product/b593249?utm_src=pdf-body
https://www.benchchem.com/product/b593249?utm_src=pdf-body
https://www.benchchem.com/product/b593249?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/cay10580.html
https://www.medchemexpress.com/cay10580.html?locale=es-ES
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b593249?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. cdn.caymanchem.com [cdn.caymanchem.com]

4. cdn.caymanchem.com [cdn.caymanchem.com]

5. cdn.caymanchem.com [cdn.caymanchem.com]

6. researchgate.net [researchgate.net]

To cite this document: BenchChem. [CAY10580 prostaglandin E2 analog information.].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b593249#cay10580-prostaglandin-e2-analog-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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